1,2,3,4-Butanetetracarboxylic acid

• IUPAC Name: butane-1,2,3,4-tetracarboxylic acid
• InChI: InChI=1S/C8H10O8/c9-5(10)1-3(7(13)14)4(8(15)16)2-6(11)12/h3-4H,1-2H2,(H,9,10)(H,11,12)(H,13,14)(H,15,16)
• InChI Key: GGAUUQHSCNMCAU-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(CC(=O)O)C(=O)O)C(=O)O)C(=O)O
• Molecular Formula: C8H10O8
• DSSTOX Substance ID: DTXSID6024670
• Molecular Weight: 234.16 g/mol
• Physical Description: Leaflets (from water) or white powder. (NTP, 1992), Solid; [CAMEO] Off-white powder; [Alfa Aesar MSDS]
• Solubility: greater than or equal to 100 mg/mL at 66 °F (NTP, 1992)
• CAS RN: 1703-58-8
• Melting Point: 385 °F (NTP, 1992)

Description

BTCA is utilized as a cross-linking agent and as a building block for the synthesis of specialized polymers for the formulation of resins, polymers, coatings, and adhesives.

Synthesis Analysis

BTCA is synthesized for various applications, including as a cross-linking agent to functionalize cotton fabric. The industrial grade BTCA contains approximately 95% BTCA.

Molecular Structure Analysis

The linear formula of BTCA is [-CH (CO2H)CH2CO2H]2. It has a molecular weight of 234.16.

Chemical Reactions Analysis

BTCA reacts with cellulose in two steps: anhydride formation of adjacent carboxyl groups in BTCA and esterification of anhydride with cellulose.

Physical And Chemical Properties Analysis

BTCA is a powder with a melting point of 195-197 °C (dec.) (lit.). It has a solubility of 118 g/L.

Scientific Research Applications

Formaldehyde-Free Crosslinking Agent

. . .

Kinetic Model for Cellulose Reaction

. . .

Improvement of Fabric Properties

. .

Synthesis of Specialized Polymers

. .

Fabrication of Nanocellulose Membranes

. .

Nonformaldehyde Durable Press Finishing Agent

. .

Mechanism of Action

Target of Action

The primary target of 1,2,3,4-Butanetetracarboxylic acid (BTCA) is cellulose , particularly within cotton fabrics . BTCA is utilized as a cross-linking agent, forming ester bonds with the hydroxyl groups in cellulose .

Mode of Action

BTCA interacts with its target through a two-step process: the formation of anhydride from adjacent carboxyl groups in BTCA and the esterification of anhydride with cellulose . This process is catalyzed by sodium hypophosphite (SHP), which reacts with BTCA anhydride to form BTCA-SHP compounds . These compounds have higher reactivity due to the lower electron cloud density of carbonyl groups, making them more susceptible to attack by hydroxyl groups in cellulose .

Biochemical Pathways

The biochemical pathway involved in the action of BTCA is the cross-linking of cellulose chains. This cross-linking improves the properties of the cellulose fabric, enhancing its anti-pilling, wrinkle resistance, and fire-retardant properties .

Result of Action

The result of BTCA’s action is the improved functionality of cotton fabric. BTCA-treated fabric shows improved anti-pilling, wrinkle resistance, and fire-retardant properties . It also enhances the water stability and ionic conductivity of nanocellulose membranes .

Action Environment

The efficacy and stability of BTCA’s action are influenced by environmental factors such as temperature. The rate of the cross-linking reaction is more sensitive to changes in curing temperature, especially when the temperature is higher than 150 °C . High temperature is more conducive to increasing the rate of crosslinking reactions compared with grafting reaction .

Safety and Hazards

BTCA is harmful if swallowed and causes serious eye irritation. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid ingestion and inhalation.

Future Directions

BTCA is expected to continue to be used in the preparation of various functional polymer materials, such as photosensitive materials, medical polymer materials, and functional polymer membranes.

Synthesis routes and methods I

Procedure details

tetrakis(1,2,2,6,6-pentamethyl-4-piperidyl) 1,2,3,4-butanetetracarboxylate (available under the trade name of “ADEKASTAB LA-52” from Asahi Denka Kogyo K.K.), tetrakis(2,2,6,6-tetramethyl-4-piperidyl) 1,2,3,4-butanetetracarboxylate (available under the trade name of “ADEKASTAB LA-57” from Asahi Denka Kogyo K.K.), an ester mixture obtained by esterification reaction of 1,2,3,4-butanetetracarboxylic acid with 1,2,2,6,6-pentamethyl-4-piperidinol and 1-tridecanol (available under the trade name of “ADEKASTAB LA-62” from Asahi Denka Kogyo K.K.), an ester mixture obtained by esterification reaction of 1,2,3,4-butanetetracarboxylic acid with 2,2,6,6-tetramethyl-4-piperidinol and 1-tridecanol (available under the trade name of “ADEKASTAB LA-67” from Asahi Denka Kogyo K.K.), an ester mixture obtained by esterification reaction of 1,2,3,4-butanetetracarboxylic acid with 1,2,2,6,6-pentamethyl-4-piperidinol and 3,9-bis(2-hydroxy-1,1-dimethylethyl)-2,4,8,10-tetraoxaspiro[5.5]undecane (available under the trade name of “ADEKASTAB LA-63” from Asahi Denka Kogyo K.K.), an ester mixture obtained by esterification reaction of 1,2,3,4-butanetetracarboxylic acid with 2,2,6,6-tetramethyl-4-piperidinol and 3,9-bis(2-hydroxy-1,1-dimethylethyl)-2,4,8,10-tetraoxaspiro[5.5]undecane (available under the trade name of “ADEKASTAB LA-68” from Asahi Denka Kogyo K.K.),

Synthesis routes and methods II

Procedure details

1,2,3,4-cyclobutane tetracarboxylic acid; 1,2,3,4-cyclopentane tetracarboxylic acid; dicyclo-(2,2,2)-octane-2,3,5,6-tetracarboxylic acid; 7,8-dichlorodicyclo-(2,2,2)-octane-2,3,5,6-tetracarboxylic acid; 7,8-diphenyldicyclo-(2,2,2)-octane-2,3,5,6-tetracarboxylic acid; dicyclo-(2,2,2)-octene-(7)-2,3,5,6-tetracarboxylic acid;